3-Chloro-5-ethenyloxypyridine

• Molecular Formula: C7H6ClNO
• Molecular Weight: 155.58 g/mol
• IUPAC Name: 3-chloro-5-ethenoxypyridine
• InChI: InChI=1S/C7H6ClNO/c1-2-10-7-3-6(8)4-9-5-7/h2-5H,1H2
• InChI Key: ATUYAUYGEUYGKI-UHFFFAOYSA-N
• Canonical SMILES: C=COC1=CC(=CN=C1)Cl

Description

3-Chloro-5-ethenyloxypyridine is a useful research compound. Its molecular formula is C7H6ClNO and its molecular weight is 155.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Thionyl chloride (58.6 g, 493 mmol) was added to a mixture of 3-chloro5-(2-hydroxyethoxy)pyridine (14.5 g, 82.1 mmol) and tetrahydrofuran (100 ml). The mixture was stirred for 1 h at 50° C. The mixture was evaporated. Potassium hydroxide (9.0 g, 164 mmol) and tert-butanol (100 ml) were added and the mixture was stirred for 3 days at 100° C. The solvent was evaporated. Water (150 ml) was added and the mixture was extracted twice with diethyl ether (100 ml). Yield 6.77 g, 53%.